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Compound of Interest

Compound Name: 2-Methylundecane

Cat. No.: B3423766

Abstract

This document provides a detailed protocol for the synthesis of 2-methylundecane, a
branched-chain aliphatic hydrocarbon. The primary method detailed is the copper-catalyzed
cross-coupling of a Grignard reagent with a primary alkyl halide. This method is a robust and
efficient way to form carbon-carbon bonds. An alternative two-step method via a Wittig reaction
followed by hydrogenation is also presented. This protocol is intended for researchers and
scientists in organic chemistry and drug development, providing comprehensive
methodologies, data presentation, and workflow visualizations.

Introduction

2-Methylundecane (Ci12Hzs) is a branched alkane that, like other similar hydrocarbons, can be
used as a solvent, emollient, or as a reference fuel.[1] Its synthesis in the laboratory provides a
practical application of fundamental carbon-carbon bond-forming reactions. The primary
method described herein is a copper-catalyzed cross-coupling reaction, which allows for the
efficient joining of two alkyl fragments.[2][3][4] Specifically, this protocol will detail the reaction
between sec-butylmagnesium chloride and 1-bromooctane. An alternative route involving the
Wittig olefination followed by catalytic hydrogenation is also described, offering a different
strategic approach to the target molecule.[5][6][7]

Physicochemical Data
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A summary of key quantitative data for the target molecule, 2-methylundecane, is provided
below for reference and characterization purposes.

Property Value Source(s)
Molecular Formula Ci2H26 [1]8]
Molecular Weight 170.33 g/mol [1][8]
Appearance Colorless liquid [1]

Boiling Point 210 °C 9]

Melting Point -46.8 °C [9]

CAS Number 7045-71-8 [1]

IUPAC Name 2-methylundecane [8]

Synthesis Protocol 1: Copper-Catalyzed Grignard
Cross-Coupling

This protocol describes the synthesis of 2-methylundecane by coupling 1-bromooctane with
sec-butylmagnesium chloride using a copper(l) iodide catalyst.

Overall Reaction
Mandatory Visualization: Reaction Pathway & Workflow
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Diagram 1: Reaction pathway for Grignard cross-coupling.

Click to download full resolution via product page

Caption: Reaction pathway for the synthesis of 2-methylundecane.
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Diagram 2: Experimental workflow for Grignard synthesis.
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Step 2: Hydrogenation

Diagram 3: Workflow for Wittig/Hydrogenation route.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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